Cas no 333-69-7 (1,12-difluorododecan-6-one)

1,12-difluorododecan-6-one structure
1,12-difluorododecan-6-one structure
Product Name:1,12-difluorododecan-6-one
CAS No:333-69-7
MF:C12H22F2O
MW:220.299291133881
CID:1457121
PubChem ID:9531
Update Time:2025-04-20

1,12-difluorododecan-6-one Chemical and Physical Properties

Names and Identifiers

    • 1,12-difluorododecan-6-one
    • 6-dodecanone, 1,12-difluoro-
    • 333-69-7
    • BRN 1772383
    • DTXSID50186924
    • 1,12-Difluoro-6-dodecanone
    • Inchi: 1S/C12H22F2O/c13-10-6-2-1-4-8-12(15)9-5-3-7-11-14/h1-11H2
    • InChI Key: KWUADAXPLHYOGY-UHFFFAOYSA-N
    • SMILES: FCCCCCCC(CCCCCF)=O

Computed Properties

  • Exact Mass: 220.16396
  • Monoisotopic Mass: 220.16387165g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 11
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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